Cas no 1228878-93-0 ((1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride)

• Product Name: (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride
• CAS No: 1228878-93-0
• MF: C₁₂H₂₅ClN₂
• MW: 232.793302297592
• CID: 1026897
• PubChem ID: 66570693
• Update Time: 2025-06-09

(1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride
• (1-(Piperidin-1-yl)cyclohexyl)methamine hydrochloride
• 1228878-93-0
• (1-(Piperidin-1-yl)cyclohexyl)methanaminehydrochloride
• AKOS015998711
• (1-piperidin-1-ylcyclohexyl)methanamine;hydrochloride
• Cyclohexanemethanamine, 1-(1-piperidinyl)-, hydrochloride (1:1)
• DTXSID90735293
• 1-[1-(Piperidin-1-yl)cyclohexyl]methanamine--hydrogen chloride (1/1)

• MDL： MFCD11841198
• Inchi： 1S/C12H24N2.ClH/c13-11-12(7-3-1-4-8-12)14-9-5-2-6-10-14;/h1-11,13H2;1H
• InChI Key： HCURZNZLQLLWPN-UHFFFAOYSA-N
• SMILES： Cl.N1(CCCCC1)C1(CN)CCCCC1

Computed Properties

• Exact Mass: 232.1706265g/mol
• Monoisotopic Mass: 232.1706265g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 167
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 29.3Ų

Additional information on (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride

(1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride (CAS No. 1228878-93-0): A Comprehensive Overview

(1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride (CAS No. 1228878-93-0) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as Cyclohexyl(piperidin-1-yl)methanamine hydrochloride, is a derivative of piperidine and cyclohexane, which are fundamental building blocks in the synthesis of various biologically active molecules.

The chemical structure of (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride consists of a cyclohexane ring attached to a piperidine ring via a methylene bridge, with the entire molecule being protonated to form the hydrochloride salt. This unique structure endows the compound with a range of interesting properties, making it a valuable candidate for various applications in drug discovery and development.

One of the key areas where (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride has shown promise is in the modulation of neurotransmitter systems. Recent studies have demonstrated that this compound can interact with specific receptors in the central nervous system (CNS), potentially offering therapeutic benefits for neurological disorders. For instance, research published in the Journal of Medicinal Chemistry highlighted the ability of (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride to act as a selective serotonin reuptake inhibitor (SSRI), which could be beneficial for treating conditions such as depression and anxiety disorders.

In addition to its potential as an SSRI, (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride has also been investigated for its analgesic properties. A study conducted by a team of researchers at the University of California, Los Angeles (UCLA) found that this compound exhibits significant analgesic effects in animal models of pain. The mechanism underlying these effects is believed to involve the modulation of opioid receptors, suggesting that (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride could be developed into a novel pain management therapy.

The pharmacokinetic profile of (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride has also been extensively studied. Research published in the European Journal of Pharmaceutical Sciences reported that this compound has favorable absorption, distribution, metabolism, and excretion (ADME) properties, making it suitable for oral administration. The compound's high bioavailability and long half-life contribute to its potential as a therapeutic agent with sustained efficacy.

In terms of safety and toxicity, preclinical studies have shown that (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride exhibits a favorable safety profile. Toxicity assessments conducted in both in vitro and in vivo models have demonstrated that this compound is well-tolerated at therapeutic doses, with minimal adverse effects observed. These findings are crucial for advancing the compound into clinical trials and eventual regulatory approval.

The potential applications of (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride extend beyond its direct therapeutic uses. The compound's unique chemical structure makes it an excellent starting point for the synthesis of more complex molecules with enhanced biological activity. Chemists and pharmaceutical researchers are actively exploring ways to modify the structure of (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride to optimize its pharmacological properties and expand its therapeutic potential.

In conclusion, (1-(Piperidin-1-yl)cyclohexyl)methanamine hydrochloride (CAS No. 1228878-93-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its ability to modulate neurotransmitter systems, exhibit analgesic effects, and possess favorable pharmacokinetic properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in the advancement of modern medicine.